N-ethyl-N-(3-nitrophenyl)acetamide
Description
“N-ethyl-N-(3-nitrophenyl)acetamide” is a chemical compound with the formula C10H12N2O3 . It contains a total of 27 bonds; 15 non-H bonds, 9 multiple bonds, 3 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 tertiary amide (aliphatic), and 1 nitro group (aromatic) .
Synthesis Analysis
The synthesis of N-(3-nitrophenyl)acetamide has been reported in a research article . The compound was grown as an optically transparent nonlinear single crystal by adopting a slow evaporation solution growth technique at room temperature .Molecular Structure Analysis
The molecular structure of N-ethyl-N-(3-nitrophenyl)acetamide consists of 27 bonds in total . These include 15 non-H bonds, 9 multiple bonds, 3 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 tertiary amide (aliphatic), and 1 nitro group (aromatic) .Scientific Research Applications
Synthesis and Structural Analysis
N-ethyl-N-(3-nitrophenyl)acetamide and its derivatives have been extensively studied for their synthesis pathways and structural characteristics. Gong Fenga (2007) detailed the synthesis of N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide, emphasizing improvements in technical methods like reduction, acetylation, and ethylation (Gong Fenga, 2007). Similarly, structural and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound synthesized from similar roots, highlighted its potential as an anticancer drug (Gopal Sharma et al., 2018).
Anticancer and Pharmacological Potential
A significant area of research is the exploration of anticancer and pharmacological properties of N-ethyl-N-(3-nitrophenyl)acetamide derivatives. Rani et al. (2014) synthesized a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, revealing that certain compounds exhibited promising anticancer, anti-inflammatory, and analgesic activities (P. Rani et al., 2014). Another study by Chaudhari et al. (2020) synthesized N-substituted phenyl acetamide benzimidazole derivatives, with one particular derivative showing potent antibacterial activity against Methicillin Resistant Staphylococcus aureus (MRSA), indicating its potential as an antibacterial agent (S. Chaudhari et al., 2020).
Optoelectronics and Material Sciences
In the field of optoelectronics and material sciences, Prathap et al. (2012) explored the nonlinear optical properties of N-(3-Nitrophenyl) Acetamide (3NAA), revealing its potential in device applications due to its favorable optical absorption characteristics and mechanical properties (S. Prathap & J. Madhavan, 2012).
properties
IUPAC Name |
N-ethyl-N-(3-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-3-11(8(2)13)9-5-4-6-10(7-9)12(14)15/h4-7H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWHBFCJMDCMTGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC(=CC=C1)[N+](=O)[O-])C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-(3-nitrophenyl)acetamide | |
CAS RN |
116496-79-8 |
Source
|
| Record name | N-ETHYL-3'-NITROACETANILIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-chlorobenzyl)quinazolin-4(3H)-one](/img/structure/B2421169.png)
![2-(2-((3-chlorophenyl)amino)thiazol-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)acetamide](/img/structure/B2421180.png)
![Methyl 2-(((benzyloxy)carbonyl)amino)-7-oxo-6-azaspiro[3.4]octane-8-carboxylate](/img/structure/B2421190.png)
